Cas no 2171736-12-0 (tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate)

• Product name: tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate
• CAS No: 2171736-12-0
• MF: C₁₁H₂₀FNO₅S
• MW: 297.343605995178
• CID: 5812831
• PubChem ID: 165564850

tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate
• 2171736-12-0
• tert-butyl 2-[(fluorosulfonyl)methyl]-4-methoxypyrrolidine-1-carboxylate
• EN300-1577448

• Inchi： 1S/C11H20FNO5S/c1-11(2,3)18-10(14)13-6-9(17-4)5-8(13)7-19(12,15)16/h8-9H,5-7H2,1-4H3
• InChI Key： PEADRBMJUNXNMA-UHFFFAOYSA-N
• SMILES： S(CC1CC(CN1C(=O)OC(C)(C)C)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 297.10462207g/mol
• Monoisotopic Mass: 297.10462207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų
• XLogP3: 1.1

Additional information on tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate

tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate (CAS No. 2171736-12-0)

The compound tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate, with the CAS registry number 2171736-12-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a fluorosulfonyl group and a tert-butyl ester moiety. The presence of these functional groups endows the compound with distinctive chemical properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to act as a precursor for the synthesis of high-performance polymers, leveraging its reactivity and stability under various reaction conditions. The fluorosulfonyl group, in particular, has been shown to impart unique electronic properties to the resulting polymers, enhancing their thermal stability and mechanical strength.

In addition to its role in polymer synthesis, this compound has also been investigated for its potential in drug delivery systems. The tert-butyl ester moiety has been demonstrated to enhance the bioavailability of certain therapeutic agents when incorporated into polymeric drug carriers. This finding has opened new avenues for the development of targeted drug delivery systems, where precise control over drug release kinetics is crucial.

The synthesis of tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic techniques have enabled more efficient syntheses, reducing production costs and improving scalability. These developments have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, the ecological impact of this compound has been a subject of recent scrutiny. Studies have shown that under specific environmental conditions, such as prolonged exposure to sunlight or aqueous environments, the compound undergoes degradation pathways that minimize its persistence in natural systems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, tert-butyl 2-(fluorosulfonyl)methyl-4-methoxypyrrolidine-1-carboxylate (CAS No. 2171736-12-0) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a key compound in contemporary research and industry.